3-fluoro-4-(4-morpholinylcarbonyl)benzonitrile
Overview
Description
3-fluoro-4-(4-morpholinylcarbonyl)benzonitrile, also known as FMOC-3F-NH2, is a chemical compound that is widely used in scientific research. It is a derivative of benzonitrile and is commonly used as a reagent in peptide synthesis.
Mechanism of Action
The mechanism of action of 3-fluoro-4-(4-morpholinylcarbonyl)benzonitrile involves the protection of the amino group of amino acids during peptide synthesis. The FMOC group is removed using mild base, which results in the formation of a free amino group. This allows for the formation of peptide bonds between protected amino acids.
Biochemical and Physiological Effects:
3-fluoro-4-(4-morpholinylcarbonyl)benzonitrile does not have any known biochemical or physiological effects as it is primarily used as a reagent in peptide synthesis. However, it is important to handle the compound with care as it can be toxic if ingested or inhaled.
Advantages and Limitations for Lab Experiments
The advantages of using 3-fluoro-4-(4-morpholinylcarbonyl)benzonitrile in lab experiments include its high stability and compatibility with a wide range of solvents. It is also relatively easy to remove the FMOC group using mild base. However, the compound can be expensive and requires careful handling due to its toxicity.
Future Directions
For research involving 3-fluoro-4-(4-morpholinylcarbonyl)benzonitrile include its use in the development of new drugs and pharmaceuticals. It may also be used in the development of new biosensors and in the study of protein-protein interactions. Additionally, there is potential for the use of 3-fluoro-4-(4-morpholinylcarbonyl)benzonitrile in the development of new materials with unique properties.
Scientific Research Applications
3-fluoro-4-(4-morpholinylcarbonyl)benzonitrile is commonly used in peptide synthesis as a protecting group for amino acids. It is also used in the development of new drugs and pharmaceuticals. Additionally, it has been used in the study of protein-protein interactions and in the development of biosensors.
properties
IUPAC Name |
3-fluoro-4-(morpholine-4-carbonyl)benzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11FN2O2/c13-11-7-9(8-14)1-2-10(11)12(16)15-3-5-17-6-4-15/h1-2,7H,3-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ADMFCIOUFIXWJF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=C(C=C(C=C2)C#N)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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